Methyl alpha-cyanocinnamate
Overview
Description
Methyl α-cyanocinnamate is a chemical compound with the molecular formula C11H9NO2 . It has an average mass of 187.195 Da and a mono-isotopic mass of 187.063324 Da . The compound is also known by other names such as Methyl 2-cyano-3-phenyl-2-propenoate and Methyl 2-cyano-3-phenylacrylate .
Physical and Chemical Properties Analysis
Methyl α-cyanocinnamate has a density of 1.2±0.1 g/cm3, a boiling point of 317.8±30.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . Its enthalpy of vaporization is 55.9±3.0 kJ/mol, and it has a flash point of 148.6±11.3 °C . The compound’s index of refraction is 1.576, and it has a molar refractivity of 52.9±0.3 cm3 .Scientific Research Applications
Metabolic Studies and Interactions
Methyl α-cyanocinnamate's metabolism has been a subject of study in rats. Investigations into the metabolism of 2-cyano-3-phenylacrylic acid and methyl α-cyanocinnamates revealed significant urinary thioether excretion, suggesting metabolic pathways leading to thioether adducts through the corresponding acids. This metabolism involves ester hydrolysis and carbon-carbon double bond hydrolysis as key reactions (Rietveld, Engels, Smit, & Seutter-Berlage, 1989). Additionally, methyl α-cyanocinnamate has been used in affinity chromatography for the purification of mitochondrial aldehyde dehydrogenase, showing its utility in biochemical separations (Poole & Halestrap, 1989).
Chemical Synthesis and Polymer Studies
The compound has been a key component in the synthesis of various chemicals. For instance, it has been used in the Diels–Alder reaction for synthesizing 2-amino-3-phenylnorbornane-2-carboxylic acids, demonstrating its role in complex chemical syntheses (Avenoza, Cativiela, Mayoral, & Roy, 1989). Methyl α-cyanocinnamate also plays a role in the copolymerization of styrene, where it contributes to the formation of copolymers with distinct molecular characteristics (Bednarski, Braun, Borbély, & Kelen, 1990).
Applications in Crystallography
In crystallography, the crystal and molecular structure of methyl α-cyanocinnamate has been determined, contributing to a better understanding of α,β-dehydroamino acid derivatives and related compounds (Busetti, Mayoral, Cativiela, Ajó, & Zuane, 1990).
Catalysis Research
Methyl α-cyanocinnamate has been used in catalysis research, particularly in the Knoevenagel condensation process, leading to its derivatives in high yields. This highlights its role in facilitating efficient chemical reactions (Maadi, Matthiesen, Ershadi, Baker, Herron, & Holt, 2003).
Mechanism of Action
Methyl 2-cyano-3-phenylacrylate, also known as (E)-Methyl 2-cyano-3-phenylacrylate, Methyl alpha-cyanocinnamate, or Methyl (E)-2-Cyano-3-phenylacrylate, is a compound with a molecular weight of 187.2 . This article will discuss its mechanism of action, including its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Mode of Action
It has been used as a catalyst in knoevenagel condensation reactions , indicating its potential for reactions requiring acidic or basic sites.
Biochemical Pathways
Its use in knoevenagel condensation reactions suggests that it may influence pathways involving the formation of carbon-carbon bonds .
Result of Action
Its role as a catalyst in Knoevenagel condensation reactions suggests that it may facilitate the formation of carbon-carbon bonds .
Action Environment
Its use in reactions requiring acidic or basic sites suggests that ph may be a relevant environmental factor .
Properties
IUPAC Name |
methyl (E)-2-cyano-3-phenylprop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-14-11(13)10(8-12)7-9-5-3-2-4-6-9/h2-7H,1H3/b10-7+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLNFLJOWTRDNCX-JXMROGBWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=CC1=CC=CC=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C/C1=CC=CC=C1)/C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3695-84-9 | |
Record name | Cinnamic acid, alpha-cyano-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003695849 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | METHYL ALPHA-CYANOCINNAMATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What happens to Methyl 2-cyano-3-phenylacrylate in the rat body?
A1: Research indicates that Methyl 2-cyano-3-phenylacrylate undergoes a multi-step metabolic process in rats. [, ] It appears to be first hydrolyzed to its corresponding acid, 2-cyano-3-phenylacrylic acid (CPA). [, ] Both CPA and Methyl 2-cyano-3-phenylacrylate then lead to an increase in urinary thioether excretion, suggesting conjugation with sulfur-containing compounds in the body. [, ] Interestingly, this process doesn't seem to significantly increase thiocyanate (SCN-) levels in the urine, indicating a pathway distinct from direct cyanide release. [, ]
Q2: What is the role of glutathione in Methyl 2-cyano-3-phenylacrylate metabolism?
A2: While Methyl 2-cyano-3-phenylacrylate itself doesn't appear to directly react with glutathione (GSH), its metabolite, 2-cyano-3-phenylacrylic acid (CPA), does. [, ] In vitro studies showed that CPA depleted GSH and N-acetylcysteine levels, suggesting a reaction mechanism where CPA might form conjugates with these compounds. [, ] This interaction further supports the proposed metabolic pathway where Methyl 2-cyano-3-phenylacrylate is first converted to CPA before undergoing further metabolism, ultimately leading to increased thioether excretion. [, ]
Q3: Are there specific enzymes involved in Methyl 2-cyano-3-phenylacrylate metabolism?
A3: While specific enzymes haven't been directly identified in the provided research, the involvement of carboxylesterases is suggested. [, ] When researchers administered a carboxylesterase inhibitor, tri-ortho tolyl phosphate, to rats alongside Methyl 2-cyano-3-phenylacrylate, they observed increased urinary SCN- excretion but no significant change in thioether levels. [, ] This observation suggests that blocking carboxylesterases might shunt the metabolic pathway of Methyl 2-cyano-3-phenylacrylate away from thioether formation, potentially towards cyanide release.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.